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Compound of Interest

Compound Name: Anticancer agent 35

Cat. No.: B15141724

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Anticancer Agent 35, an investigational cytotoxic compound. Adherence to these
procedures is critical to mitigate risks of exposure to personnel and prevent environmental
contamination. All individuals handling this agent must receive specific training on these
procedures and be familiar with the agent's Safety Data Sheet (SDS) before commencing any
work.[1][2]

Personnel Protective Equipment (PPE) and
Preparation

Prior to handling Anticancer Agent 35 for disposal, all personnel must be equipped with the
appropriate PPE. This is the first line of defense against accidental exposure.

e Gloves: Wear double chemotherapy-rated gloves. The inner glove should be tucked under
the cuff of the gown, and the outer glove should extend over the cuff.[2]

o Gown: A disposable, non-permeable gown with a solid front, long sleeves, and tight-fitting
cuffs is mandatory.[2]

o Eye Protection: Use safety goggles or a face shield to protect against splashes.

» Respiratory Protection: If there is a risk of aerosol generation, all handling and disposal
preparations must be conducted within a certified chemical fume hood or a Class Il, Type B2
biological safety cabinet (BSC) that is vented to the outside.[2]
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Preparation for disposal should occur on a disposable, plastic-backed absorbent pad to contain
any potential spills.[2]

Waste Segregation and Containerization

Proper segregation of waste is crucial for compliant disposal. Anticancer Agent 35 waste is
categorized as hazardous and must not be mixed with general, biohazardous, or other
chemical waste streams.[1][3]

Waste Category Description Container Type Disposal Path

Unused or expired

vials, partially empty

) syringes (containing Black, RCRA- Hazardous Waste

Bulk Contaminated
Waste more than a trace regulated hazardous Pickup (via EHS or

amount, e.g., >0.1 waste container.[3] equivalent)

ml), and materials

from a large spill.[1][3]

"Empty" vials,

syringes with no

visible drug, used Yellow,
Trace Contaminated PPE (gloves, gown), chemotherapy-specific  Trace Chemotherapy
Waste and other disposable sharps or waste Waste Stream

items with minimal container.

residual

contamination.[2][3]

Needles and syringes

containing any
_ Black, RCRA- Hazardous Waste
) residual volume of the ) )
Contaminated Sharps regulated hazardous Pickup (via EHS or
drug. These must be ) )
) waste container.[3] equivalent)
disposed of as bulk

waste.[2][3]

Step-by-Step Disposal Protocol

For Bulk Contaminated Waste:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.benchchem.com/product/b15141724?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Preparation: Ensure all required PPE is correctly worn and work is performed within a
designated containment area (e.g., chemical fume hood).

o Container Sealing: Securely cap all vials and containers of unused or expired Anticancer
Agent 35. Do not attempt to empty them.

e Syringe Disposal: Syringes containing residual drug must not be disassembled or recapped.
[3] Place them directly into the designated black hazardous waste container.[3]

o Packaging: Place all bulk waste into the black RCRA-regulated container. Ensure the
container is properly labeled with a hazardous waste tag, identifying the contents as
"Anticancer Agent 35 Waste."

o Storage: Store the sealed container in a secure, designated satellite accumulation area until
collection by Environmental Health and Safety (EHS) or a licensed hazardous waste
contractor.

For Trace Contaminated Waste:

o PPE Disposal: Upon completion of work, remove the outer gloves and gown, turning them
inward to contain any contamination. Dispose of them in the yellow trace chemotherapy
waste container.[2]

o "Empty" Containers: Place vials and other containers that are considered "empty" (containing
less than 3% of the original volume) into the yellow trace chemotherapy waste container.

o Labware: Dispose of contaminated plastic-backed pads, pipette tips, and other disposable
labware directly into the yellow waste container.[2]

o Container Sealing and Storage: Once the yellow container is full, seal it securely. Store it in
the designated area for trace chemotherapy waste pickup.

Emergency Spill Procedures

In the event of a spill of Anticancer Agent 35, immediate and appropriate action must be taken
to contain the material and protect personnel.

o Alert Personnel: Immediately notify all personnel in the vicinity of the spill.
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 Isolate the Area: Restrict access to the spill area.
e Don PPE: If not already wearing it, don the full PPE ensemble described in Section 1.
o Containment:

o Liquids: Cover the spill with absorbent pads, working from the outside in.[2]

o Solids: Gently cover the spill with damp absorbent pads to avoid generating dust.

» Cleanup: Using forceps or other tools, carefully collect all contaminated materials (absorbent
pads, broken glass, etc.).

» Decontamination: Clean the spill area thoroughly with a detergent solution, followed by a
rinse with clean water.[2]

e Disposal: Place all cleanup materials into the black RCRA-regulated hazardous waste
container.[1][2]

o Reporting: Report the spill to the laboratory supervisor and EHS immediately.

Diagrams
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Caption: Disposal workflow for Anticancer Agent 35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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